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Introduction

PBA-1105b is an autophagy-targeting chimera (AUTOTAC) that demonstrates therapeutic
potential by inducing the self-oligomerization of p62, a key receptor in selective autophagy. This
activity enhances the clearance of ubiquitinated protein aggregates, which are implicated in a
variety of neurodegenerative diseases and other proteopathies.[1][2] These application notes
provide detailed protocols for the in vivo delivery of PBA-1105b, focusing on the methods used

in preclinical studies with transgenic mouse models of tauopathy.

Mechanism of Action: AUTOTAC Platform

The AUTOTAC platform represents a novel strategy for targeted protein degradation. Unlike
other degradation technologies that rely on the ubiquitin-proteasome system, AUTOTACs
leverage the autophagy-lysosome pathway. PBA-1105b, a derivative of PBA-1105 with a
longer PEG-based linker, is designed to bind to the ZZ domain of the p62/SQSTM1 protein.[1]
[3] This binding event induces a conformational change in p62, promoting its self-
oligomerization and subsequent activation of the selective autophagy pathway.[3][4][5] This
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targeted activation leads to the enhanced engulfment and lysosomal degradation of specific
cellular cargoes, such as aggregated tau proteins.[4][5]

Data Presentation

The following table summarizes the quantitative data from an in vivo study evaluating the
efficacy of PBA-1105 in a transgenic mouse model of tauopathy (hTauP301L-BiFC). The study
demonstrates a dose-dependent reduction of insoluble human tau (hTau) in the brain tissue of
treated mice.

Mean
. Mean
Normalized ]
. Normalized
Treatment Densitomet Standard . Standard
N o Densitomet o
Group ry Deviation Deviation
ry (Soluble
(Insoluble
hTau)
hTau)
Vehicle 5 1.0 +0.20 1.0 +0.15
PBA-1105
0.6 +0.18 1.1 +0.22
(20 mg/kg)
PBA-1105
0.3 +0.15 1.0 +0.20
(50 mg/kg)

Data is derived from densitometry analysis of western blots from brain tissue lysates of
hTauP301L-BiFC mice.[4]

Experimental Protocols
Formulation of PBA-1105b for In Vivo Administration

This protocol describes the preparation of PBA-1105b for intraperitoneal injection in mice.
Materials:
o PBA-1105b powder

» Dimethyl sulfoxide (DMSO), sterile, cell culture grade
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Solutol® HS 15

Phosphate-buffered saline (PBS), sterile, pH 7.4

Polyethylene glycol (PEG), average M.W. 400

Sterile, pyrogen-free microcentrifuge tubes

Sterile, pyrogen-free syringes and needles
Procedure (Option 1: DMSO/Solutol/PBS Formulation):

e Prepare a stock solution of PBA-1105b in DMSO. The concentration will depend on the final
desired dosing volume and concentration.

e |n a sterile tube, combine 5% DMSO (from the stock solution), 10% Solutol® HS 15, and
85% sterile PBS.

» Vortex the solution thoroughly until it is clear and homogenous.
o Filter the final formulation through a sterile 0.22 um syringe filter before injection.
» This formulation has been successfully used for the intraperitoneal delivery of PBA-1105.[4]

Procedure (Option 2: PBS/PEG Formulation):

Prepare a solution of 30% polyethylene glycol (PEG) in sterile PBS.

Dissolve the required amount of PBA-1105b directly into the PBS/PEG solution.

Vortex the solution until the compound is completely dissolved.

Filter the final formulation through a sterile 0.22 pum syringe filter before injection.

This alternative formulation has also been used for in vivo studies with PBA-1105.[4]

Note: The choice of formulation may depend on the specific experimental requirements and the
solubility characteristics of the PBA-1105b batch. It is recommended to perform small-scale
solubility tests before preparing a large batch.
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Intraperitoneal (IP) Injection Protocol for Mice

This protocol outlines the standard procedure for administering PBA-1105b via intraperitoneal
injection in mice.

Materials:

e Prepared PBA-1105b formulation

e Mouse restraint device (optional)

e 25-27 gauge needles

e 1 mL syringes

e 70% ethanol or other appropriate skin disinfectant
o Sterile gauze pads

e Sharps container

Procedure:

e Animal Restraint: Securely restrain the mouse. This can be done manually by scruffing the
neck and securing the tail, or by using a restraint device. The animal should be held in a
supine position with its head tilted slightly downwards.[6][7][8][9]

« Injection Site Identification: The preferred injection site is the lower right quadrant of the
abdomen.[6][7][9] This location avoids major organs such as the cecum and urinary bladder.

» Disinfection: Swab the injection site with 70% ethanol on a sterile gauze pad and allow it to
dry.[6][8]

» Needle Insertion: Using a new sterile needle and syringe for each animal, insert the needle,
bevel up, at a 15-30 degree angle into the skin and abdominal wall.[6][7]

o Aspiration: Gently pull back on the plunger to ensure that the needle has not entered a blood
vessel or organ. If blood or any colored fluid appears in the syringe hub, withdraw the needle
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and reinject at a different site with a fresh needle.[7][9]

« Injection: If no fluid is aspirated, slowly and steadily inject the PBA-1105b formulation.
» Needle Withdrawal: Withdraw the needle smoothly and return the mouse to its cage.

» Monitoring: Observe the animal for any signs of distress or adverse reactions immediately
after the injection and at regular intervals as per the experimental protocol.

o Disposal: Dispose of the used needle and syringe in a designated sharps container.[7]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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